5-Methylfurfural
5-Methylfurfural
5-methyl-2-furaldehyde is a member of furans and an aldehyde. It has a role as a Maillard reaction product, a human metabolite, an EC 2.2.1.6 (acetolactate synthase) inhibitor and a flavouring agent.
5-Methylfurfural is a natural product found in Camellia sinensis, Swertia japonica, and other organisms with data available.
5-methyl-2-furancarboxaldehyde is a metabolite found in or produced by Saccharomyces cerevisiae.
5-Methylfurfural is a natural product found in Camellia sinensis, Swertia japonica, and other organisms with data available.
5-methyl-2-furancarboxaldehyde is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
620-02-0
VCID:
VC20866079
InChI:
InChI=1S/C6H6O2/c1-5-2-3-6(4-7)8-5/h2-4H,1H3
SMILES:
CC1=CC=C(O1)C=O
Molecular Formula:
C6H6O2
Molecular Weight:
110.11 g/mol
5-Methylfurfural
CAS No.: 620-02-0
Cat. No.: VC20866079
Molecular Formula: C6H6O2
Molecular Weight: 110.11 g/mol
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Specification
Description | 5-methyl-2-furaldehyde is a member of furans and an aldehyde. It has a role as a Maillard reaction product, a human metabolite, an EC 2.2.1.6 (acetolactate synthase) inhibitor and a flavouring agent. 5-Methylfurfural is a natural product found in Camellia sinensis, Swertia japonica, and other organisms with data available. 5-methyl-2-furancarboxaldehyde is a metabolite found in or produced by Saccharomyces cerevisiae. |
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CAS No. | 620-02-0 |
Molecular Formula | C6H6O2 |
Molecular Weight | 110.11 g/mol |
IUPAC Name | 5-methylfuran-2-carbaldehyde |
Standard InChI | InChI=1S/C6H6O2/c1-5-2-3-6(4-7)8-5/h2-4H,1H3 |
Standard InChI Key | OUDFNZMQXZILJD-UHFFFAOYSA-N |
SMILES | CC1=CC=C(O1)C=O |
Canonical SMILES | CC1=CC=C(O1)C=O |
Boiling Point | 89.00 to 90.00 °C. @ 26.00 mm Hg |
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